Cas no 111962-14-2 (1,3,4,9-Tetrahydro-1-ethyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester)

• Product Name: 1,3,4,9-Tetrahydro-1-ethyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester
• CAS No: 111962-14-2
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 2882434
• Update Time: 2025-10-24

1,3,4,9-Tetrahydro-1-ethyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid ethyl ester
• (1-ethyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)acetic acid ethyl ester;.1-Aethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-essigsaeurethylester;
• 1,3,4,9-Tetrahydro-1-ethyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester

• Inchi： 1S/C17H21NO3/c1-3-17(11-15(19)20-4-2)16-13(9-10-21-17)12-7-5-6-8-14(12)18-16/h5-8,18H,3-4,9-11H2,1-2H3
• InChI Key： SQUIXJAIFQQSHB-UHFFFAOYSA-N
• SMILES： O1CCC2C3C=CC=CC=3NC=2C1(CC(=O)OCC)CC

Computed Properties

• Exact Mass: 287.15200

Experimental Properties

• PSA: 51.32000
• LogP: 3.29910

Additional information on 1,3,4,9-Tetrahydro-1-ethyl-pyrano3,4-bindole-1-acetic Acid Ethyl Ester

Recent Advances in the Study of 1,3,4,9-Tetrahydro-1-ethyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester (CAS: 111962-14-2)

The compound 1,3,4,9-Tetrahydro-1-ethyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester (CAS: 111962-14-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique pyrano[3,4-b]indole scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, structural modifications, and biological evaluations, particularly in the context of neurological disorders and inflammatory diseases.

Structural analysis reveals that the compound's core framework combines the pharmacologically relevant indole moiety with a pyran ring system, creating a versatile platform for drug development. The ethyl ester group at position 1 and the acetic acid side chain contribute to its distinctive physicochemical properties, influencing both its bioavailability and target interactions. Recent synthetic approaches have improved the yield and purity of this compound, with novel catalytic methods reducing production costs while maintaining high enantiomeric purity.

Biological investigations have demonstrated that 111962-14-2 exhibits significant modulation of key neurotransmitter systems, particularly showing affinity for serotonin receptors. In vitro studies using neuronal cell cultures indicate potential neuroprotective effects, possibly mediated through the inhibition of oxidative stress pathways. These findings have sparked interest in its application for neurodegenerative conditions, with preliminary animal models showing reduced neuronal damage in ischemia-reperfusion injury scenarios.

Recent pharmacokinetic studies have provided valuable insights into the compound's metabolic profile. The ethyl ester moiety appears to enhance membrane permeability while serving as a prodrug feature, with esterase-mediated hydrolysis yielding the active carboxylic acid derivative in vivo. This property has been exploited in formulation development, with novel delivery systems showing improved brain penetration in rodent models. Stability studies indicate satisfactory shelf-life under standard storage conditions, though light sensitivity remains a formulation challenge.

The compound's anti-inflammatory properties have also been extensively investigated in the past year. Mechanistic studies reveal inhibition of NF-κB signaling and subsequent reduction in pro-inflammatory cytokine production. These effects have been observed at micromolar concentrations in macrophage cell lines, with minimal cytotoxicity. Structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity, providing a roadmap for next-generation derivatives.

Current clinical potential focuses on dual-action therapies combining neuroprotection with anti-inflammatory effects. Several pharmaceutical companies have initiated preclinical development programs based on this scaffold, with one candidate entering IND-enabling studies for stroke treatment. The compound's intellectual property landscape shows active patent activity, particularly in composition-of-matter claims and specific therapeutic applications.

Future research directions include exploring the compound's potential in pain management, given its interaction with both inflammatory pathways and neuronal signaling. Additional studies are needed to fully characterize its off-target effects and potential drug-drug interactions. The development of radiolabeled versions for PET imaging applications represents another promising avenue currently under investigation by academic research groups.

In conclusion, 1,3,4,9-Tetrahydro-1-ethyl-pyrano[3,4-b]indole-1-acetic Acid Ethyl Ester continues to emerge as a valuable chemical scaffold with multifaceted therapeutic potential. The convergence of improved synthetic methods, detailed mechanistic understanding, and promising preclinical data positions this compound as an important focus area for future drug discovery efforts in neurological and inflammatory disorders.